Cas no 1099678-65-5 (3-methoxy-2-methylpropanethioamide)

• Product Name: 3-methoxy-2-methylpropanethioamide
• CAS No: 1099678-65-5
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 4571914
• Update Time: 2023-04-05

3-methoxy-2-methylpropanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-methylpropanethioamide

• Inchi： 1S/C5H11NOS/c1-4(3-7-2)5(6)8/h4H,3H2,1-2H3,(H2,6,8)
• InChI Key： ZRPQZFODWXAEJB-UHFFFAOYSA-N
• SMILES： C(N)(=S)C(C)COC

Computed Properties

• Exact Mass: 133.056
• Monoisotopic Mass: 133.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 42-44 °C
• Boiling Point: 200.0±42.0 °C at 760 mmHg
• Flash Point: 74.8±27.9 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

3-methoxy-2-methylpropanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides